Cas no 1808334-70-4 (2-(1-benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(1-benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide
• CAS No: 1808334-70-4
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 5936781
• PubChem ID: 99774016
• Update Time: 2025-10-24

2-(1-benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4948179
• Z1174180107
• EN300-6532049
• 1808334-70-4
• AKOS033136192
• 2-(1-benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H15N3O2S/c1-21(18(11-19)7-4-8-18)17(22)13-10-24-16(20-13)15-9-12-5-2-3-6-14(12)23-15/h2-3,5-6,9-10H,4,7-8H2,1H3
• InChI Key： NCVQLQXVRNAEDS-UHFFFAOYSA-N
• SMILES： S1C(C2=CC3C=CC=CC=3O2)=NC(=C1)C(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 337.08849790g/mol
• Monoisotopic Mass: 337.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.4Ų

Additional information on 2-(1-benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide

2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 1808334-70-4): A Comprehensive Overview

2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 1808334-70-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives and exhibits a complex molecular architecture that includes a benzofuran moiety, a cyanocyclobutyl group, and a methyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The benzofuran moiety is a well-known heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of this moiety in the structure of 2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide suggests potential therapeutic benefits in these areas. Recent research has shown that benzofuran derivatives can modulate various signaling pathways involved in cell proliferation and apoptosis, making them valuable leads for drug discovery.

The cyanocyclobutyl group is another key feature of this compound. Cyclobutyl derivatives have been explored for their ability to enhance the lipophilicity and metabolic stability of drug molecules. The introduction of a cyano group further enhances the electronic properties of the molecule, potentially affecting its binding affinity to target proteins. Studies have demonstrated that compounds containing cyanocyclobutyl moieties exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their counterparts without this substituent.

The methyl substituent on the thiazole ring plays a crucial role in modulating the overall polarity and solubility of the molecule. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and antiviral properties. The presence of a methyl group can influence the conformational flexibility and hydrogen bonding capabilities of the molecule, which are important factors in determining its biological activity.

In terms of its chemical synthesis, 2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide can be prepared through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the benzofuran core through a cyclization reaction, followed by the introduction of the thiazole ring via a condensation reaction. The cyanocyclobutyl and methyl groups are then appended through subsequent functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical studies.

The biological evaluation of 2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide has revealed promising results in various assays. In vitro studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic investigations have indicated that it may act by inducing cell cycle arrest and promoting apoptosis through the modulation of specific signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its anticancer potential, this compound has also been evaluated for its anti-inflammatory properties. Inflammation is a key driver in many chronic diseases, and compounds with anti-inflammatory activity can have significant therapeutic value. Preclinical studies have demonstrated that 2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide has also been investigated to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable oral bioavailability and plasma stability, which are essential attributes for an effective therapeutic agent. Additionally, toxicological studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

In conclusion, 2-(1-Benzofuran-2-yl)-N-(1-cyanocyclobutyl)-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 1808334-70-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological profile, making it an attractive candidate for further development in drug discovery programs. Ongoing research aims to optimize its structure for enhanced potency and selectivity while minimizing potential side effects.